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Compound of Interest

Compound Name: 4-Desmethoxy Omeprazole-d3

Cat. No.: B587879 Get Quote

For researchers and scientists engaged in drug development and metabolic studies, the purity

and characterization of reference standards are paramount. This guide provides a comparative

analysis of the 4-Desmethoxy Omeprazole-d3 reference standard against its closely related

alternatives, Omeprazole-d3 and Omeprazole Sulfide-d3. The information presented herein is

compiled from various certificates of analysis and analytical methodologies to assist in the

selection of the most suitable standard for specific research needs.

Data Presentation: A Side-by-Side Comparison
The following table summarizes the key quantitative data for 4-Desmethoxy Omeprazole-d3
and its alternative reference standards. This allows for a direct comparison of their chemical

properties and purity.
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Parameter
4-Desmethoxy
Omeprazole-d3

Omeprazole-d3
Omeprazole
Sulfide-d3

CAS Number 1794759-05-9[1] 922731-01-9[2][3] 922730-98-1[4]

Molecular Formula C₁₆H₁₄D₃N₃O₂S C₁₇H₁₆D₃N₃O₃S[2][3] C₁₇H₁₆D₃N₃O₂S[4]

Molecular Weight 318.41 348.43[2][3] 332.44[4]

Purity by HPLC ≥98%[5][6] 98.1% - 98.99%[2][7] 98.6%[4]

Isotopic Purity Not explicitly stated

≥99% deuterated

forms (d₁-d₃); ≤1%

d₀[8]

99% atom D[4]

Appearance Off-White Solid
Light brown to brown

(Solid)[2]
Pale yellow solid[4]

Experimental Protocols: Methodologies for Analysis
The characterization and quantification of Omeprazole and its related compounds are

predominantly carried out using High-Performance Liquid Chromatography (HPLC) and Liquid

Chromatography-Mass Spectrometry (LC-MS). Detailed below are representative experimental

protocols for these techniques.

High-Performance Liquid Chromatography (HPLC)
Method for Impurity Profiling
This method is suitable for the separation and quantification of Omeprazole and its related

impurities.

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: Novapak C18, (250 x 4.6 mm, 5µm)[9].

Mobile Phase: A mixture of phosphate buffer (pH 7.4) and acetonitrile in a 60:40 v/v ratio[9].

Flow Rate: 1.0 mL/min[9].
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Detection: UV at 302 nm[9].

Injection Volume: 20 µL.

Sample Preparation: A stock solution of 40 mg of the reference standard is prepared in 100

ml of 0.1N NaOH. This solution is then diluted with the mobile phase to achieve a working

concentration of 40µg/ml[9].

Liquid Chromatography-Mass Spectrometry (LC-MS/MS)
Method for Quantification in Biological Matrices
This method is designed for the sensitive quantification of Omeprazole and its deuterated

analogs in plasma samples.

Instrumentation: A liquid chromatography system coupled with a tandem mass spectrometer

(LC-MS/MS) with an electrospray ionization (ESI) source.

Column: Purospher Star C18 (5µ, 100 x 4.6mm)[10].

Mobile Phase: An isocratic mixture of acetonitrile and 5mM ammonium bicarbonate buffer

(70:30 v/v), with the pH adjusted to 8.0 with formic acid[10].

Flow Rate: 1.0 mL/min[10].

Ionization Mode: Electrospray Positive (ES+)[10].

Detection: Multiple Reaction Monitoring (MRM) mode[10].

Injection Volume: 10 µL[10].

Sample Preparation: Plasma samples are extracted using 10mM ammonium acetate. The

upper layer is centrifuged, evaporated, and reconstituted in a mixture of acetonitrile and the

mobile phase buffer (70:30 v/v)[10].

Visualizing Experimental and Metabolic Pathways
To further aid researchers, the following diagrams illustrate a typical workflow for reference

standard qualification and the metabolic pathway of Omeprazole.
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Workflow for Reference Standard Qualification
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Simplified Metabolic Pathway of Omeprazole

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b587879#certificate-of-analysis-for-4-desmethoxy-
omeprazole-d3-reference-standard]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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